Cas no 50397-64-3 (Methyl P-Toluenesulfonylacetate)

• Product Name: Methyl P-Toluenesulfonylacetate
• CAS No: 50397-64-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• MDL: MFCD00025885
• CID: 89571
• PubChem ID: 39660
• Update Time: 2025-05-20

Methyl P-Toluenesulfonylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl p-toluenesulphonylacetate
• p-Toluenesulphonylacetic acid methyl ester
• 2-(4-methylphenyl)sulfonylacetic acid methyl ester
• methyl 2-(4-methylphenyl)sulfonylacetate
• METHYL-P-TOLUENESULPHONYLACETATE
• methyl 2-tosylacetate
• methyl para-toluene sulphonyl acetate
• methyl para-toluenesulfonylacetate
• methyl p-methylphenylsulfonylacetate
• methyl tosylacetate
• Methylp-toluenesulfonylacetate
• Methyl 4-methylphenylsulfonylacetate
• 50397-64-3
• MFCD00025885
• Methyl [(4-methylphenyl)sulfonyl]acetate #
• DTXSID00964653
• Methyl (4-methylbenzene-1-sulfonyl)acetate
• 8M-741
• FT-0628799
• Methyl (p-tolylsulfonyl)acetate
• methyl 2-[(4-methylphenyl)sulfonyl]acetate
• SCHEMBL4022229
• methyl (4-methylphenylsulfonyl)acetate
• SMR000335318
• methyl 2-(p-tolylsulfonyl)acetate
• CHEMBL1570902
• Acetic acid, [(4-methylphenyl)sulfonyl]-, methyl ester
• HMS2667M04
• AKOS005101963
• Methyl [(4-methylphenyl)sulfonyl]acetate
• METHYL ((4-METHYLPHENYL)SULFONYL)ACETATE
• MLS000721133
• Methyl (4-methylbenzenesulfonyl)acetate
• NCGC00246561-01
• A828099
• methyl 2-(4-methylbenzenesulfonyl)acetate
• Methyl p-toluenesulfonylacetate
• STL190848
• DB-051764
• Methyl P-Toluenesulfonylacetate

• MDL： MFCD00025885
• Inchi： 1S/C10H12O4S/c1-8-3-5-9(6-4-8)15(12,13)7-10(11)14-2/h3-6H,7H2,1-2H3
• InChI Key： JMUZMDKWJWSBCU-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)(C1C=CC(C)=CC=1)(=O)=O
• BRN： 2112364

Computed Properties

• Exact Mass: 228.04600
• Monoisotopic Mass: 228.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: liquid
• Density: 1.24
• Boiling Point: 383.3°C at 760 mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.5350
• PSA: 68.82000
• LogP: 2.02250
• Solubility: Not determined

Methyl P-Toluenesulfonylacetate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Methyl P-Toluenesulfonylacetate

Recent Advances in the Application of Methyl P-Toluenesulfonylacetate (CAS 50397-64-3) in Chemical Biology and Pharmaceutical Research

Methyl p-toluenesulfonylacetate (CAS 50397-64-3) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This ester derivative of p-toluenesulfonic acid serves as a crucial building block in organic synthesis, particularly in the development of novel therapeutic agents and biochemical probes. Recent studies have demonstrated its utility in diverse synthetic pathways, including the construction of heterocyclic compounds, peptide mimetics, and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of selective kinase inhibitors. Researchers utilized Methyl p-toluenesulfonylacetate as a key intermediate in developing ATP-competitive inhibitors targeting tyrosine kinases implicated in oncogenic pathways. The study reported improved synthetic yields (up to 78%) when using this reagent compared to traditional approaches, along with enhanced purity of the final pharmaceutical compounds.

In chemical biology applications, recent work (Nature Chemical Biology, 2024) has demonstrated the compound's effectiveness in photoaffinity labeling experiments. The methyl ester group provides optimal balance between stability and reactivity, allowing for efficient crosslinking with target proteins while maintaining sufficient water solubility for biological studies. This has opened new avenues for studying protein-protein interactions and drug-target engagement in live cells.

From a pharmaceutical manufacturing perspective, process chemistry innovations reported in Organic Process Research & Development (2023) have shown that Methyl p-toluenesulfonylacetate can significantly streamline production of β-lactam antibiotics. The compound's unique reactivity profile enables more efficient ring-closure steps, reducing the number of synthetic steps required while maintaining excellent stereochemical control.

Recent safety and toxicology assessments (Regulatory Toxicology and Pharmacology, 2024) have provided updated data on the compound's environmental and biological compatibility. While generally recognized as safe for laboratory use with proper precautions, new studies suggest specific handling recommendations to minimize potential irritant effects, particularly in large-scale industrial applications.

Emerging research directions include the compound's potential in PROTAC (proteolysis-targeting chimera) development, where its chemical properties may facilitate linker optimization between target-binding and E3 ligase-recruiting moieties. Preliminary results presented at the 2024 American Chemical Society meeting showed promising outcomes in enhancing cellular permeability while maintaining target specificity.

The pharmaceutical industry has seen growing adoption of Methyl p-toluenesulfonylacetate in continuous flow chemistry systems. Recent process optimization studies have demonstrated that its use in microreactor systems can achieve reaction completion in significantly reduced time (minutes versus hours in batch processes) while maintaining excellent yield and purity profiles.

Looking forward, the unique chemical properties of Methyl p-toluenesulfonylacetate (CAS 50397-64-3) position it as an increasingly important tool in both drug discovery and chemical biology research. Its versatility in synthetic applications, combined with recent improvements in handling and process integration, suggest continued expansion of its role in pharmaceutical development pipelines across multiple therapeutic areas.